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Compound of Interest

Compound Name:
5-Methoxyisobenzofuran-1,3-

dione

Cat. No.: B105387 Get Quote

An In-Depth Technical Guide to 5-Methoxyisobenzofuran-1,3-dione (4-Methoxyphthalic

Anhydride): Properties, Synthesis, and Applications

Abstract
5-Methoxyisobenzofuran-1,3-dione, more commonly known in the field as 4-Methoxyphthalic

Anhydride, is a pivotal chemical intermediate with significant utility in modern organic synthesis.

Its unique molecular architecture, featuring a reactive anhydride functional group and an

electron-rich aromatic ring, makes it a versatile precursor for a wide array of complex

heterocyclic systems. This guide provides a comprehensive technical overview of its chemical

properties, spectroscopic profile, synthesis, and reactivity. As a Senior Application Scientist, this

document moves beyond a simple recitation of facts to offer insights into the causality behind

experimental choices and the compound's strategic application in research, particularly in the

burgeoning fields of antimicrobial and anticancer drug discovery.[1][2] All protocols and data

are presented to be self-validating, grounded in authoritative references to ensure scientific

integrity.

Nomenclature and Structural Identification
Correctly identifying a chemical entity is the foundation of reproducible science. 5-
Methoxyisobenzofuran-1,3-dione is known by several synonyms, which is critical to

recognize when conducting literature reviews.
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Systematic IUPAC Name: 5-Methoxy-2-benzofuran-1,3-dione[3]

Common Name: 4-Methoxyphthalic Anhydride

CAS Number: 28281-76-7[4]

Molecular Formula: C₉H₆O₄[3]

Molecular Weight: 178.14 g/mol [5]

The structure consists of a benzene ring fused to a furan ring, which is substituted with two

ketone groups (a cyclic anhydride), and a methoxy group on the benzene ring.
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Dissolve 4-Methoxyphthalic Acid
in Anhydrous THF

Slowly Add
Acetic Anhydride

Reflux with Stirring
(4 hours)

Cool to
Room Temperature

Evaporate Solvent
(Reduced Pressure)

Isolate Crude Product
(Off-white solid)

Characterize:
- ¹H NMR

- Mass Spec
- Melting Point

 

General Reaction with a Primary Amine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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